![molecular formula C13H21NO4 B112922 Boc-(S)-alpha-allyl-proline CAS No. 706806-59-9](/img/structure/B112922.png)
Boc-(S)-alpha-allyl-proline
Overview
Description
Boc-S-alpha-allyl-proline (Boc-S-AAP) is a derivative of proline, an essential amino acid. It is a chiral compound with a range of applications in organic synthesis, such as the synthesis of peptides, peptidomimetics, and non-peptide molecules. In addition, Boc-S-AAP has been used in the development of novel drugs, drug delivery systems, and as an inhibitor of protein-protein interactions.
Scientific Research Applications
Chemical Synthesis and Drug Development
Boc-(S)-alpha-allyl-proline can be involved in the synthesis of peptides and other organic compounds, where its role could be crucial in introducing specific structural features or in the protection of functional groups during synthesis processes. Boron-containing compounds (BCCs), for instance, have shown a wide range of applications in medicinal chemistry, including as antibiotics, chemotherapeutic agents, and in drug delivery systems for cancer treatment through boron neutron capture therapy (BNCT) (Soriano-Ursúa, Das, & Trujillo-Ferrara, 2014). This compound could contribute to the development of such boron-based drugs or drug delivery systems by facilitating the synthesis of complex boron-containing molecules.
Agriculture and Plant Sciences
In agriculture and plant sciences, compounds like glycine betaine and proline have been studied for their roles in improving plant stress resistance, suggesting a potential area of application for chemically related compounds in enhancing crop resilience to environmental stresses (Ashraf & Foolad, 2007). While this compound itself may not have been directly applied in this context, its structural or functional analogues could offer insights into developing new agrochemicals aimed at stress mitigation in plants.
Photocatalysis and Environmental Applications
The study and application of photocatalysts, particularly those based on bismuth oxychloride (BiOCl), have shown significant promise in environmental cleanup, pollutant degradation, and in the development of sustainable energy solutions (Ni et al., 2016). While this compound is not a photocatalyst, the methodologies used in the synthesis and modification of such materials could be relevant for producing new or improved photocatalytic materials, potentially leveraging the unique properties of this compound or its derivatives in the design and fabrication of these systems.
Biomedical Applications
In biomedical research, the development of brain-on-a-chip models for studying neurological diseases and drug testing is an area of significant interest. These models require the design and selection of appropriate materials and compounds to mimic the physiological conditions of the human brain (Cameron et al., 2021). While this compound is not mentioned in this context, the principles of chemical and material selection for such advanced biomedical applications could inform the use of this compound in developing or improving biomimetic materials.
Mechanism of Action
Target of Action
Boc-(S)-alpha-allyl-proline, also known as (S)-2-Allyl-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid, is a complex compound. Unfortunately, the specific targets of this compound are not well-documented in the literature. It’s important to note that the identification of a compound’s primary targets is a crucial step in understanding its mechanism of action. This typically involves extensive biochemical and molecular biology experiments .
Mode of Action
It’s known that the compound is used in the field of peptide synthesis as a protecting group for amines . The Boc group is selectively removed under acidic conditions, allowing for the synthesis of complex peptides . This suggests that the compound may interact with its targets by protecting reactive amine groups during biochemical reactions .
Biochemical Pathways
Given its role in peptide synthesis, it’s likely that it plays a role in protein synthesis and modification pathways
Pharmacokinetics
Understanding these properties is crucial for assessing the compound’s bioavailability and potential as a therapeutic agent .
Result of Action
Given its role in peptide synthesis, it’s likely that it influences protein structure and function
properties
IUPAC Name |
(2S)-1-[(2-methylpropan-2-yl)oxycarbonyl]-2-prop-2-enylpyrrolidine-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21NO4/c1-5-7-13(10(15)16)8-6-9-14(13)11(17)18-12(2,3)4/h5H,1,6-9H2,2-4H3,(H,15,16)/t13-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTMLHNDSVVOEEH-CYBMUJFWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC1(CC=C)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CCC[C@]1(CC=C)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30428036 | |
Record name | Boc-(S)-alpha-allyl-proline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30428036 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
706806-59-9 | |
Record name | 1-(1,1-Dimethylethyl) (2S)-2-(2-propen-1-yl)-1,2-pyrrolidinedicarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=706806-59-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Boc-(S)-alpha-allyl-proline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30428036 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Boc-(S)-alpha -allyl-Pro-OH | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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